Cas no 3529-57-5 (2,1,3-Benzothiadiazole-4-carboxylic Acid)
3529-57-5 structure
Product Name:2,1,3-Benzothiadiazole-4-carboxylic Acid
CAS No:3529-57-5
MF:C7H4N2O2S
MW:180.183859825134
MDL:MFCD05664666
CID:295945
PubChem ID:2795202
Update Time:2025-09-23
2,1,3-Benzothiadiazole-4-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c][1,2,5]thiadiazole-4-carboxylic acid
- 2,1,3-Benzothiadiazole-4-carboxylic acid
- 4-Carboxybenzo-2,1,3-thiadiazole
- benzo[1,2,5]thiadiazole-4-carboxylic acid
- SCHEMBL1338456
- ZGDGZMOKXTUMEV-UHFFFAOYSA-N
- 3529-57-5
- 2,1,3-Benzothiadiazole-2-SIV-4-carboxylicacid
- J-519716
- A874649
- Z1201623175
- 118514-40-2
- FT-0760081
- Thiomorpholine-1.1-dioxide hydrochloride
- SDCCGMLS-0065943.P001
- AS-31405
- MFCD05664666
- 2,1,3-benzothiadiazole-4-carboxylic acid, AldrichCPR
- DTXSID50383577
- AKOS006343719
- Benzo[c][1,2,5]thiadiazole-4-carboxylicAcid
- SY039597
- 1,2,3-Benzothiadiazole-4-carboxylic acid
- EN300-220604
- BDBM50212341
- CHEMBL5287718
- DB-004746
- 2,1,3-Benzothiadiazole-4-carboxylic Acid
-
- MDL： MFCD05664666
- Inchi： 1S/C7H4N2O2S/c10-7(11)4-2-1-3-5-6(4)9-12-8-5/h1-3H,(H,10,11)
- InChI Key： ZGDGZMOKXTUMEV-UHFFFAOYSA-N
- SMILES： S1N=C2C=CC=C(C(=O)O)C2=N1
Computed Properties
- Exact Mass: 179.99900
- Monoisotopic Mass: 179.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
- Topological Polar Surface Area: 91.3A^2
Experimental Properties
- Density: 1.608
- Melting Point: 145.5°C
- Boiling Point: 368.748℃/760mmHg
- Flash Point: 176.8°C
- Refractive Index: 1.749
- PSA: 91.32000
- LogP: 1.38950
2,1,3-Benzothiadiazole-4-carboxylic Acid Security Information
- Hazard Category Code： 41-36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
2,1,3-Benzothiadiazole-4-carboxylic Acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,1,3-Benzothiadiazole-4-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 093091-250mg |
Benzo[c][1,2,5]thiadiazole-4-carboxylic acid |
3529-57-5 | 95% | 250mg |
￡166.00 | 2022-03-01 | |
| Fluorochem | 093091-1g |
Benzo[c][1,2,5]thiadiazole-4-carboxylic acid |
3529-57-5 | 95% | 1g |
￡413.00 | 2022-03-01 | |
| Fluorochem | 093091-5g |
Benzo[c][1,2,5]thiadiazole-4-carboxylic acid |
3529-57-5 | 95% | 5g |
￡1239.00 | 2022-03-01 | |
| Alichem | A019094430-1g |
Benzo[c][1,2,5]thiadiazole-4-carboxylic acid |
3529-57-5 | 95% | 1g |
$390.00 | 2023-09-02 | |
| Alichem | A019094430-5g |
Benzo[c][1,2,5]thiadiazole-4-carboxylic acid |
3529-57-5 | 95% | 5g |
$1049.58 | 2023-09-02 | |
| Chemenu | CM125063-1g |
benzo[c][1,2,5]thiadiazole-4-carboxylic acid |
3529-57-5 | 95% | 1g |
$351 | 2021-06-09 | |
| TRC | B411855-10mg |
2,1,3-Benzothiadiazole-4-carboxylic Acid |
3529-57-5 | 10mg |
$ 58.00 | 2023-04-18 | ||
| TRC | B411855-50mg |
2,1,3-Benzothiadiazole-4-carboxylic Acid |
3529-57-5 | 50mg |
$ 155.00 | 2023-04-18 | ||
| TRC | B411855-100mg |
2,1,3-Benzothiadiazole-4-carboxylic Acid |
3529-57-5 | 100mg |
$ 265.00 | 2023-04-18 | ||
| Chemenu | CM125063-1g |
benzo[c][1,2,5]thiadiazole-4-carboxylic acid |
3529-57-5 | 95% | 1g |
$*** | 2023-05-30 |
2,1,3-Benzothiadiazole-4-carboxylic Acid Suppliers
Amadis Chemical Company Limited
Gold Member
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(CAS:3529-57-5)2,1,3-Benzothiadiazole-4-carboxylic Acid
Order Number:A874649
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:43
Price ($):194.0/576.0
Email:sales@amadischem.com
2,1,3-Benzothiadiazole-4-carboxylic Acid Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
3529-57-5 (2,1,3-Benzothiadiazole-4-carboxylic Acid) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3529-57-5)2,1,3-Benzothiadiazole-4-carboxylic Acid
Purity:99%/99%
Quantity:1g/5g
Price ($):194.0/576.0